Cas no 197844-20-5 (1,2-Benzenedicarbonitrile, 4-(nonyloxy)-)

• Product Name: 1,2-Benzenedicarbonitrile, 4-(nonyloxy)-
• CAS No: 197844-20-5
• MF: C₁₇H₂₂N₂O
• MW: 270.369384288788
• CID: 1388934
• PubChem ID: 71352907
• Update Time: 2025-04-20

1,2-Benzenedicarbonitrile, 4-(nonyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 4-(nonyloxy)-
• 4-nonoxybenzene-1,2-dicarbonitrile
• 4-(NONYLOXY)BENZENE-1,2-DICARBONITRILE
• DTXSID50777679
• 197844-20-5

• Inchi： 1S/C17H22N2O/c1-2-3-4-5-6-7-8-11-20-17-10-9-15(13-18)16(12-17)14-19/h9-10,12H,2-8,11H2,1H3
• InChI Key： YHOVZZYQHWNJFX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=C(C#N)C=1)CCCCCCCCC

Computed Properties

• Exact Mass: 270.17336
• Monoisotopic Mass: 270.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81